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Compound of Interest

Compound Name: 2,5-Deoxyfructosazine-13C4

Cat. No.: B565450 Get Quote

An In-depth Technical Guide to 2,5-
Deoxyfructosazine-13C4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-Deoxyfructosazine-13C4, a

labeled derivative of the naturally occurring pyrazine, 2,5-Deoxyfructosazine. This document

details its chemical properties, synthesis, biological activity, and potential applications in

research and development, with a focus on its immunomodulatory effects.

Core Compound Identification
A thorough understanding of the subject compound and its unlabeled counterpart is

fundamental. The chemical identifiers for both are presented below.

Property
2,5-Deoxyfructosazine-
13C4

2,5-Deoxyfructosazine

CAS Number 1246815-27-9[1] 17460-13-8[2]

Molecular Formula C₈¹³C₄H₂₀N₂O₇[1] C₁₂H₂₀N₂O₇[2]

Molecular Weight 308.27 g/mol [1] 304.30 g/mol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b565450?utm_src=pdf-interest
https://www.benchchem.com/product/b565450?utm_src=pdf-body
https://www.lgcstandards.com/IT/en/2-5-Deoxyfructosazine-13C4/p/TRC-D235812?queryID=84c4ad915d5a69c87618f055abf77723
https://www.caymanchem.com/product/18662/2-5-deoxyfructosazine-hydrochloride
https://www.lgcstandards.com/IT/en/2-5-Deoxyfructosazine-13C4/p/TRC-D235812?queryID=84c4ad915d5a69c87618f055abf77723
https://www.caymanchem.com/product/18662/2-5-deoxyfructosazine-hydrochloride
https://www.lgcstandards.com/IT/en/2-5-Deoxyfructosazine-13C4/p/TRC-D235812?queryID=84c4ad915d5a69c87618f055abf77723
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 2,5-Deoxyfructosazine
2,5-Deoxyfructosazine can be synthesized from D-glucosamine. One reported method involves

an efficient one-pot dehydration process using a basic ionic liquid as both a solvent and a

catalyst.

Experimental Protocol: One-pot Synthesis from D-
glucosamine
This protocol is adapted from a method that reports a maximum yield of 49%.

Materials:

D-glucosamine hydrochloride (GlcNH₂)

1-butyl-3-methylimidazolium hydroxide ([BMIM]OH)

Dimethyl sulfoxide (DMSO)

Deionized water

Procedure:

In a suitable reaction vessel, dissolve 0.2 g of D-glucosamine hydrochloride in a mixture of

the ionic liquid [BMIM]OH and DMSO.

Heat the reaction mixture to 120°C.

Maintain the temperature and stir the reaction for 180 minutes.

Upon completion, the products can be qualitatively and quantitatively characterized by

Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry (MALDI-TOF-

MS), Proton Nuclear Magnetic Resonance (¹H NMR), and Carbon-13 Nuclear Magnetic

Resonance (¹³C NMR) spectroscopy.

Biological Activity: Immunomodulation
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2,5-Deoxyfructosazine has been identified as an immunomodulatory compound, primarily

through its inhibition of Interleukin-2 (IL-2) production in T-cells.

Inhibition of Interleukin-2 Production
Studies have shown that 2,5-Deoxyfructosazine is a more potent inhibitor of IL-2 release from

phytohemagglutinin (PHA)-activated Jurkat T-cells than its precursor, D-glucosamine.[3][4] The

half-maximal inhibitory concentration (IC50) for this effect is approximately 1.25 mM.[2][5]

Experimental Protocol: IL-2 Production Inhibition Assay
This protocol outlines a method to assess the inhibitory effect of 2,5-Deoxyfructosazine on IL-2

production in Jurkat cells.

Materials:

Jurkat T-cells

RPMI 1640 medium supplemented with 10% fetal bovine serum

Phytohemagglutinin (PHA)

2,5-Deoxyfructosazine

Trypan Blue solution

Human IL-2 ELISA Kit

Procedure:

Culture Jurkat cells in RPMI 1640 medium.

Pre-incubate the cells with varying concentrations of 2,5-Deoxyfructosazine for 30 minutes.

Stimulate the cells with a final concentration of 50 µg/mL of PHA to induce IL-2 production.

Incubate the cells for 12 hours at 37°C in a 5% CO₂ atmosphere.

Following incubation, assess cell viability using the Trypan Blue exclusion method.
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Collect the cell culture supernatant by centrifugation.

Quantify the amount of IL-2 in the supernatant using a commercially available Human IL-2

ELISA kit, following the manufacturer's instructions.

Generate a dose-response curve to determine the IC50 value of 2,5-Deoxyfructosazine.

Quantitative Data: IL-2 Inhibition
Compound IC₅₀ (mM)

2,5-Deoxyfructosazine ~1.25[2][5]

D-glucosamine ~15

Proposed Signaling Pathway for IL-2 Inhibition
While the precise molecular mechanism of IL-2 inhibition by 2,5-Deoxyfructosazine has not

been fully elucidated, a proposed pathway involves the modulation of transcription factors

essential for IL-2 gene expression. The activation of T-cells via the T-cell receptor (TCR) and

co-stimulatory molecules initiates a signaling cascade that leads to the activation of

transcription factors such as Nuclear Factor of Activated T-cells (NFAT) and Nuclear Factor

kappa-light-chain-enhancer of activated B cells (NF-κB).[6] These transcription factors then

bind to the IL-2 promoter, driving its expression. It is hypothesized that 2,5-Deoxyfructosazine

may interfere with the activation or nuclear translocation of these key transcription factors.
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Caption: Proposed inhibitory mechanism of 2,5-Deoxyfructosazine on IL-2 production.

Application of 2,5-Deoxyfructosazine-13C4
The isotopically labeled form, 2,5-Deoxyfructosazine-13C4, serves as an invaluable tool in

analytical and research settings, particularly in quantitative mass spectrometry-based assays.
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Internal Standard for Mass Spectrometry
Due to its identical chemical structure and properties to the unlabeled compound, 2,5-
Deoxyfructosazine-13C4 is an ideal internal standard for liquid chromatography-mass

spectrometry (LC-MS) and tandem mass spectrometry (LC-MS/MS) applications. Its use allows

for the accurate quantification of 2,5-Deoxyfructosazine in complex biological matrices by

correcting for variations in sample preparation, injection volume, and ionization efficiency.

Experimental Workflow: Quantification using 13C4-
labeled Internal Standard
The following workflow outlines the use of 2,5-Deoxyfructosazine-13C4 as an internal

standard for the quantification of its unlabeled counterpart in a biological sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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